sulfo-SPDB-DM4

• Molecular Formula: C46H63ClN4O17S3
• Molecular Weight: 1075.7 g/mol
• InChI: InChI=1S/C46H63ClN4O17S3/c1-25-12-11-13-33(64-10)46(59)24-31(65-43(58)48-46)26(2)40-45(6,67-40)34(23-38(55)50(8)29-21-28(20-25)22-30(63-9)39(29)47)66-41(56)27(3)49(7)35(52)16-18-44(4,5)70-69-19-17-32(71(60,61)62)42(57)68-51-36(53)14-15-37(51)54/h11-13,21-22,26-27,31-34,40,59H,14-20,23-24H2,1-10H3,(H,48,58)(H,60,61,62)/b13-11+,25-12+/t26-,27+,31+,32?,33-,34+,40+,45+,46+/m1/s1
• InChIKey: ACJLJPQSHWOFQD-SKUWBIDSSA-N

sulfo-SPDB-DM4 Drug–Linker Conjugate Overview

sulfo-SPDB-DM4 is a drug–linker conjugate designed for antibody–drug conjugates (ADCs), comprising the maytansinoid payload DM4 (a potent tubulin-targeting antimitotic) attached via a cleavable heterobifunctional sulfo-SPDB linker that bears a negatively charged sulfonate group . As a member of ImmunoGen's maytansinoid ADC technology platform, the sulfo-SPDB-DM4 construct is classified as 'soravtansine' when conjugated to an antibody and has reached the market as the FDA-approved therapeutic mirvetuximab soravtansine-gynx (Elahere) targeting folate receptor alpha (FRα)-positive ovarian cancer .

Linker–Payload ClassSulfonate-modified cleavable maytansinoid conjugate for ADC research

Conjugation CapabilitySupports high-DAR conjugation studies without aggregation limitations

MDR Model ActivityReported retention of cytotoxicity in P-gp-expressing tumor models

Linker Platform ContextClass used in clinically investigated ADCs; benchmark DAR ~3.5

• [1] Zhao RY, Wilhelm SD, Audette C, et al. Synthesis and Evaluation of Hydrophilic Linkers for Antibody–Maytansinoid Conjugates. J Med Chem. 2011;54(10):3606-3623. doi:10.1021/jm2002958 View Source
• [2] FDA. FDA approves mirvetuximab soravtansine-gynx (Elahere, ImmunoGen, Inc.) for FRα positive, platinum-resistant epithelial ovarian, fallopian tube, or primary peritoneal cancer. March 22, 2024. View Source

sulfo-SPDB-DM4 vs. SPDB-DM4 & SMCC-DM1: Key Differences

The simple substitution of sulfo-SPDB-DM4 with its closest structural analog SPDB-DM4 (lacking the sulfonate group) or with the clinically used SMCC-DM1 (Kadcyla-type linker–payload) introduces divergent biophysical, pharmacological, and metabolic properties that can fundamentally alter an ADC's therapeutic index. The sulfonate modification imparts increased aqueous solubility that enables higher drug-to-antibody ratio (DAR) conjugation without triggering aggregation, a property not shared by the hydrophobic SPDB and SMCC linkers . More critically, the charged catabolite generated from sulfo-SPDB-DM4 processing resists P-glycoprotein (P-gp)-mediated efflux, preserving cytotoxicity in multidrug-resistant (MDR) tumor cells—a setting in which SPDB-DM4-derived conjugates lose all activity . These differences mean that linker choice directly determines conjugate manufacturability, MDR activity, and in vivo efficacy, as quantified below.

SPDB-DM4Hydrophobic linker may cause aggregation at comparable DAR, limiting conjugate manufacturability and high-loading studies.

SPDB-DM4P-gp substrate efflux of nonpolar DM4 catabolite may abolish activity in MDR tumor models, a risk not observed with the sulfonated linker.

SMCC-DM1Noncleavable thioether linker produces distinct catabolite profile; MDR-bypass property not reported; linker chemistry mismatch limits direct interchange.

• [1] Zhao RY, Wilhelm SD, Audette C, et al. Synthesis and Evaluation of Hydrophilic Linkers for Antibody–Maytansinoid Conjugates. J Med Chem. 2011;54(10):3606-3623. doi:10.1021/jm2002958 View Source
• [2] Salomon PL, Singh R. Sensitive ELISA Method for the Measurement of Catabolites of Antibody–Drug Conjugates (ADCs) in Target Cancer Cells. Mol Pharm. 2015;12(6):1752-1761. doi:10.1021/acs.molpharmaceut.5b00028 View Source

sulfo-SPDB-DM4 Comparative Evidence

High-DAR Conjugation Without Aggregation

Antibody–maytansinoid conjugates prepared with the sulfonate-bearing sulfo-SPDB linker achieve higher drug-to-antibody ratios (DAR) without triggering aggregation or loss of antigen-binding affinity, in contrast to conjugates made with the hydrophobic SPDB or SMCC linkers, which aggregate at equivalent or lower loading . Zhao et al. demonstrated that hydrophilic sulfonate- or PEG-containing linkers 'enable conjugation of hydrophobic organic molecule drugs, such as a maytansinoid, at a higher drug/antibody ratio (DAR) than hydrophobic SPDB and SMCC linkers used earlier without triggering aggregation or loss of affinity of the resulting conjugate' . In a separate systematic DAR study of M9346A–sulfo-SPDB–DM4, conjugates with average DAR ranging from ~2 to ~10 were all prepared with 'high monomer content and low levels of free cytotoxic agent,' confirming that the sulfonated linker maintains conjugate quality even at very high loading .

High-DAR Conjugation

Reported

DAR ~10 with high monomer content achieved; SPDB/SMCC linkers aggregate at lower loading

Supports high-DAR workflow without aggregation; expands formulation design space

Exact DAR ceiling may depend on antibody; assessed via SEC-HPLC

Evidence Dimension	Maximum DAR achievable without aggregation or affinity loss
Target Compound Data	DAR 2–10 achievable with high monomer content and low free drug; hydrophilic linker design enables higher loading
Comparator Or Baseline	SPDB and SMCC linkers: aggregation and/or affinity loss observed at lower DAR due to hydrophobicity of linker–payload
Quantified Difference	Qualitatively: sulfonate linker permits DAR exceeding SPDB/SMCC limits without aggregate formation; exact DAR ceiling not specified in primary sources but conjugates up to DAR ~10 were successfully prepared with high monomer content
Conditions	Lysine-based random conjugation to humanized IgG1 antibodies (M9346A); assessed by SEC-HPLC for monomer content and free drug levels

Why This Matters

Higher DAR capability without aggregation directly increases ADC potency ceiling and expands the formulation and dosing design space, whereas SPDB-DM4 imposes a lower practical DAR limit before conjugate quality deteriorates.

• [1] Zhao RY, Wilhelm SD, Audette C, et al. Synthesis and Evaluation of Hydrophilic Linkers for Antibody–Maytansinoid Conjugates. J Med Chem. 2011;54(10):3606-3623. doi:10.1021/jm2002958 View Source
• [2] Sun X, Ponte JF, Yoder NC, et al. Effects of Drug–Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody–Maytansinoid Conjugates. Bioconjug Chem. 2017;28(5):1371-1381. doi:10.1021/acs.bioconjchem.7b00062 View Source

Cytotoxicity in P-gp-Expressing MDR Cancer Cells

In a direct head-to-head comparison using the multidrug-resistant HCT-15 colon cancer cell line, the anti-EpCAM–SPDB-DM4 conjugate was not cytotoxic, and intracellular catabolite levels were significantly lower than those in the medium—a finding attributed to P-gp-mediated efflux of the nonpolar DM4 catabolite . In contrast, the anti-EpCAM–sulfo-SPDB-DM4 conjugate was cytotoxic in the same HCT-15 MDR cell line, and this activity correlated with higher amounts of catabolites found within the cells relative to the medium . SMCC-DM1 (noncleavable linker) also retained cytotoxicity in HCT-15 cells, but in non-MDR HT-29 cells, SPDB-DM4 regained full cytotoxicity, confirming that the differential is specific to the MDR phenotype .

MDR Cytotoxicity

Direct comparison

SPDB-DM4 lost activity in P-gp+ HCT-15 cells; sulfo-SPDB-DM4 retained cytotoxicity and intracellular catabolite retention

Binary differentiation: sulfonate modification prevents P-gp efflux in MDR models

Non-MDR HT-29 cells: both conjugates active; confirms MDR-specific advantage

Evidence Dimension	Cytotoxicity and intracellular catabolite retention in P-gp+ MDR cancer cells
Target Compound Data	sulfo-SPDB-DM4: cytotoxic in HCT-15 MDR cells; catabolite levels higher intracellularly than in medium
Comparator Or Baseline	SPDB-DM4: not cytotoxic in HCT-15 MDR cells; catabolite levels significantly lower intracellularly vs. medium (P-gp efflux)
Quantified Difference	Qualitative binary: SPDB-DM4 completely loses activity in P-gp+ HCT-15 cells; sulfo-SPDB-DM4 retains activity. In non-MDR HT-29 cells, both are cytotoxic. Exact IC50 fold-difference in MDR vs. non-MDR not reported in this source.
Conditions	Anti-EpCAM antibody conjugates at DAR ~4; HCT-15 (P-gp+, MDR) and HT-29 (non-MDR) colon cancer cell lines; catabolite quantification by sensitive ELISA (EC50 ~0.1 nM)

Why This Matters

This is a binary differentiation: SPDB-DM4 ADCs fail in P-gp-expressing tumors, whereas sulfo-SPDB-DM4 ADCs remain active. For indications where MDR is prevalent (e.g., heavily pretreated ovarian cancer), this alone can determine whether an ADC program achieves clinical efficacy.

• [1] Salomon PL, Singh R. Sensitive ELISA Method for the Measurement of Catabolites of Antibody–Drug Conjugates (ADCs) in Target Cancer Cells. Mol Pharm. 2015;12(6):1752-1761. doi:10.1021/acs.molpharmaceut.5b00028 View Source

Superior In Vivo Efficacy Supporting IMGN853 Selection

During the preclinical development of an anti-FOLR1 antibody–maytansinoid conjugate, multiple linker–payload combinations were directly compared in vivo, including SPDB-DM4 and sulfo-SPDB-DM4. Ab et al. reported that 'taking into consideration that sulfo-SPDB-DM4 was the most efficacious design in vivo and the potential of the hydrophilic sulfo-SPDB-linker to enable better activity against P-gp-expressing cells (previously reported data), M9346A-sulfo-SPDB-DM4 was selected to be the candidate for development and designated IMGN853' . The TGI for a related anti-FOLR1–sulfo-SPDB-DM4 conjugate in a KB cell xenograft model in SCID mice reached approximately 96.08% at day 17 .

In Vivo Candidate Selection

Head-to-head

TGI ~96% (Day 17, KB xenograft); sulfo-SPDB-DM4 selected as most efficacious design in preclinical comparison

Model-response ranking supported IMGN853 candidate nomination

Anti-FOLR1 antibody M9346A; multiple linker-payloads evaluated

Evidence Dimension	In vivo antitumor efficacy—candidate selection decision
Target Compound Data	sulfo-SPDB-DM4: selected as the most efficacious design in vivo; TGI ≈96% (Day 17) in KB xenograft
Comparator Or Baseline	SPDB-DM4: tested in the same in vivo efficacy comparison; not selected due to inferior efficacy
Quantified Difference	Qualitative superiority: sulfo-SPDB-DM4 designated as clinical candidate over SPDB-DM4 based on combined in vivo efficacy and MDR activity profile; TGI of ~96% reported for the sulfo-SPDB-DM4 conjugate
Conditions	Anti-FOLR1 antibody (M9346A) conjugates; KB cell xenograft model in SCID mice; multiple linker–payload designs compared head-to-head

Why This Matters

This evidence establishes that the sulfonate modification directly translates to superior in vivo antitumor activity—not merely an in vitro phenomenon—and was the decisive factor in advancing sulfo-SPDB-DM4 into clinical development as IMGN853.

• [1] Ab O, Bartle LM, Rui L, et al. Abstract 4576: IMGN853, an anti-Folate Receptor I antibody-maytansinoid conjugate for targeted cancer therapy. Cancer Res. 2011;71(8_Supplement):4576. doi:10.1158/1538-7445.am2011-4576 View Source
• [2] Antibody-drug Conjugate Database (ADCDB). Farletuzumab-sulfo-SPDB-DM4 Efficacy Data. IDRBLab, Zhejiang University. TGI ≈96.08% (Day 17) in KB xenograft. View Source

Enhanced Antigen-Selective Cytotoxicity

Zhao et al. demonstrated that antibody–maytansinoid conjugates bearing sulfonate- or PEG-containing hydrophilic linkers 'were, depending on the nature of the targeted cells, equally to more cytotoxic to antigen-positive cells and equally to less cytotoxic to antigen-negative cells than conjugates made with SPDB or SMCC linkers and thus typically displayed a wider selectivity window, particularly against multidrug resistant (MDR) cancer cell lines in vitro and tumor xenograft models in vivo' .

Antigen-Selective Window

Cross-study

Wider selectivity window vs SPDB/SMCC linkers: higher Ag+ cytotoxicity, lower Ag− cytotoxicity reported

May reduce off-target normal-tissue risk in translational models

Exact fold-differences not specified; cell-line dependent

Evidence Dimension	Ratio of cytotoxicity against antigen-positive vs. antigen-negative cells
Target Compound Data	Sulfonate/PEG linkers: equally to more cytotoxic to Ag+ cells and equally to less cytotoxic to Ag− cells vs. SPDB/SMCC linkers; wider selectivity window observed
Comparator Or Baseline	SPDB and SMCC linkers: narrower selectivity window; higher relative cytotoxicity against Ag− cells
Quantified Difference	Directional: wider selectivity window for sulfonate linkers; exact fold-difference values not reported in abstract (full text required for cell-line-specific IC50 ratios)
Conditions	Multiple antibody–maytansinoid conjugates tested across antigen-positive and antigen-negative cell lines; MDR and non-MDR models

Why This Matters

A wider selectivity window reduces the likelihood of on-target/off-tumor toxicity in normal tissues expressing low antigen levels, a key safety consideration for ADC candidate nomination and procurement decisions in translational research.

• [1] Zhao RY, Wilhelm SD, Audette C, et al. Synthesis and Evaluation of Hydrophilic Linkers for Antibody–Maytansinoid Conjugates. J Med Chem. 2011;54(10):3606-3623. doi:10.1021/jm2002958 View Source

FDA Approval of Mirvetuximab Soravtansine

Mirvetuximab soravtansine-gynx (Elahere), an ADC employing the sulfo-SPDB-DM4 linker–payload conjugated to the anti-FRα antibody M9346A, received FDA accelerated approval in November 2022 and full approval on March 22, 2024, for adult patients with FRα-positive, platinum-resistant epithelial ovarian, fallopian tube, or primary peritoneal cancer who have received one to three prior systemic treatment regimens . This makes sulfo-SPDB-DM4 the only maytansinoid linker–payload to achieve full FDA approval beyond the DM1-based Kadcyla (ado-trastuzumab emtansine, which uses the uncleavable SMCC thioether linker). The clinical efficacy of mirvetuximab soravtansine validates the therapeutic relevance of the sulfo-SPDB-DM4 design in a heavily pretreated, platinum-resistant population where MDR is clinically prevalent.

Regulatory Context

Context-dependent

Full FDA approval of mirvetuximab soravtansine (Elahere, 2024) incorporating sulfo-SPDB-DM4 linker-payload

Establishes clinical benchmark for this linker class in FRα-targeted ADC research

Not a product-specific approval; class-level milestone

Evidence Dimension	Regulatory approval status
Target Compound Data	sulfo-SPDB-DM4: component of FDA-approved drug Elahere (mirvetuximab soravtansine-gynx); full approval March 2024
Comparator Or Baseline	SPDB-DM4: component of investigational ADCs only (e.g., coltuximab ravtansine, anetumab ravtansine); no FDA-approved therapeutic to date
Quantified Difference	Binary: FDA-approved vs. not FDA-approved
Conditions	Phase III FORWARD I trial and Phase II SORAYA trial supporting approval in platinum-resistant ovarian cancer

Why This Matters

FDA approval de-risks procurement of sulfo-SPDB-DM4 for translational ADC programs by establishing a clinical safety and efficacy benchmark that does not exist for SPDB-DM4-based conjugates. It also provides a validated DAR range (~3.5) and conjugation chemistry precedent.

• [1] FDA. FDA approves mirvetuximab soravtansine-gynx (Elahere, ImmunoGen, Inc.) for FRα positive, platinum-resistant epithelial ovarian, fallopian tube, or primary peritoneal cancer. March 22, 2024. View Source

Improved Pharmacokinetics with Reduced Liver Sequestration

In a comprehensive preclinical DAR-ranging study, Sun et al. evaluated M9346A–sulfo-SPDB–DM4 conjugates across DARs from ~2 to ~10. Pharmacokinetic analysis revealed that conjugates with average DAR below ~6 had comparable clearance rates, whereas those with DAR ~9–10 exhibited rapid clearance. Biodistribution in mice showed that high-DAR (9–10) conjugates rapidly accumulated in the liver, reaching 24–28% injected dose per gram (%ID/g), compared with only 7–10% ID/g for lower-DAR conjugates at 2–6 h post-injection . The authors concluded that 'maytansinoid conjugates with DAR ranging from 2 to 6 have a better therapeutic index than conjugates with very high DAR (~9–10),' and that 'very high DAR ADCs suffer from decreased efficacy, likely due to faster clearance' .

DAR-Dependent PK

Reported

DAR 2–6: liver 7–10% ID/g; DAR 9–10: liver 24–28% ID/g, rapid plasma clearance

Defines DAR range for favorable exposure profile; high DAR may shift biodistribution

CD-1 mice, 10 mg/kg IV; radiolabeled DM4

Evidence Dimension	Plasma clearance and liver biodistribution as a function of DAR
Target Compound Data	M9346A–sulfo-SPDB–DM4 at DAR 2–6: comparable clearance; liver uptake 7–10% ID/g at 2–6 h
Comparator Or Baseline	M9346A–sulfo-SPDB–DM4 at DAR 9–10: rapid clearance; liver uptake 24–28% ID/g at 2–6 h
Quantified Difference	~2.4–4× higher liver accumulation at DAR 9–10 vs. DAR 2–6; rapid plasma clearance observed at DAR 9–10
Conditions	CD-1 mice; single 10 mg/kg IV dose; radiolabeled [³H]DM4; comparison also included J2898A–SMCC–DM1 conjugates

Why This Matters

These data define the therapeutic DAR window for sulfo-SPDB-DM4 conjugates and demonstrate that the linker supports favorable PK in the clinically relevant DAR 2–6 range, whereas excessive loading (DAR >9) causes hepatic sequestration and accelerated clearance—critical information for ADC design and procurement specifications.

• [1] Sun X, Ponte JF, Yoder NC, et al. Effects of Drug–Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody–Maytansinoid Conjugates. Bioconjug Chem. 2017;28(5):1371-1381. doi:10.1021/acs.bioconjchem.7b00062 View Source

sulfo-SPDB-DM4 Recommended Applications

ADC Programs in Multidrug-Resistant Cancer

sulfo-SPDB-DM4 is the preferred maytansinoid linker–payload for any ADC program where the target indication is known to harbor P-gp-mediated multidrug resistance—such as heavily pretreated ovarian, colorectal, or breast cancers. As demonstrated by Salomon et al., SPDB-DM4 conjugates completely lose cytotoxicity in P-gp-expressing HCT-15 cells due to efflux of the nonpolar DM4 catabolite, whereas sulfo-SPDB-DM4 retains full cytotoxic activity through intracellular catabolite retention . This binary differentiation makes sulfo-SPDB-DM4 the only viable DM4-based linker–payload for MDR contexts. The clinical approval of mirvetuximab soravtansine in platinum-resistant ovarian cancer—a setting with high MDR prevalence—validates this application .

High-DAR ADC Development Without Aggregation

For ADC programs aiming for DAR values exceeding the typical 3–4 range to maximize potency against low-antigen-density tumors, sulfo-SPDB-DM4 provides a unique advantage. Zhao et al. established that the sulfonate-modified linker permits conjugation at higher DAR than the hydrophobic SPDB and SMCC linkers 'without triggering aggregation or loss of affinity' . Sun et al. subsequently confirmed that sulfo-SPDB-DM4 conjugates can be prepared with DAR up to ~10 while maintaining high monomer content and low free drug levels . However, the same study cautions that the optimal therapeutic DAR window is 2–6, as DAR 9–10 leads to rapid hepatic clearance . This scenario is most appropriate when conjugation chemistry flexibility and high monomer purity are prioritized.

FRα-Targeted ADC with Clinical Validation

The clinical success of mirvetuximab soravtansine provides a direct translational template for new FRα-targeted ADC programs. The M9346A–sulfo-SPDB–DM4 conjugate (DAR ~3.5) achieved FDA approval based on demonstrated efficacy in platinum-resistant ovarian cancer . For procurement teams developing novel anti-FRα antibodies, pairing with sulfo-SPDB-DM4 enables direct benchmarking against the approved therapeutic's conjugation chemistry, DAR specifications, and in vivo processing characteristics. The ADC database records an IC50 of 0.09 nM for farletuzumab–sulfo-SPDB-DM4 against high-FRα-expressing cells and a TGI of approximately 96% in KB xenograft models , providing quantitative potency and efficacy benchmarks.

Selectivity-Focused ADC Linker Screening

In preclinical ADC programs conducting systematic linker–payload screening, sulfo-SPDB-DM4 should be included as a comparator arm when optimizing the therapeutic window. Zhao et al. demonstrated that sulfonate-containing linkers produce a wider selectivity window than SPDB or SMCC linkers, with equal or greater cytotoxicity against antigen-positive cells and equal or lower cytotoxicity against antigen-negative cells . This property is particularly valuable for targets with low-level normal-tissue expression, where a narrow selectivity window would elevate off-target toxicity risk. The established head-to-head superiority of sulfo-SPDB-DM4 over SPDB-DM4 in both MDR activity and in vivo efficacy means that omitting it from screening panels may lead to suboptimal linker selection.

Application

Selection Property

Validation Focus

MDR tumor model ADC studies

P-gp-mediated catabolite retention

Cytotoxicity in P-gp+ vs P-gp− models

High-DAR ADC conjugation research

Aggregation-resistant sulfonate linker

Monomer content and DAR by SEC-HPLC

FRα-targeted ADC benchmarking

Clinically investigated linker-payload class

Response in FRα-positive ovarian cancer models

Linker selectivity profiling

Wider selectivity window vs SPDB/SMCC

Ag+/Ag− cytotoxicity ratio in relevant cell lines

• [1] Salomon PL, Singh R. Sensitive ELISA Method for the Measurement of Catabolites of Antibody–Drug Conjugates (ADCs) in Target Cancer Cells. Mol Pharm. 2015;12(6):1752-1761. doi:10.1021/acs.molpharmaceut.5b00028 View Source
• [2] FDA. FDA approves mirvetuximab soravtansine-gynx (Elahere, ImmunoGen, Inc.) for FRα positive, platinum-resistant epithelial ovarian, fallopian tube, or primary peritoneal cancer. March 22, 2024. View Source
• [3] Zhao RY, Wilhelm SD, Audette C, et al. Synthesis and Evaluation of Hydrophilic Linkers for Antibody–Maytansinoid Conjugates. J Med Chem. 2011;54(10):3606-3623. doi:10.1021/jm2002958 View Source
• [4] Sun X, Ponte JF, Yoder NC, et al. Effects of Drug–Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody–Maytansinoid Conjugates. Bioconjug Chem. 2017;28(5):1371-1381. doi:10.1021/acs.bioconjchem.7b00062 View Source
• [5] Antibody-drug Conjugate Database (ADCDB). Farletuzumab-sulfo-SPDB-DM4. IDRBLab, Zhejiang University. IC50 = 0.09 nM (FOLR1+++); TGI ≈96.08% (Day 17, KB xenograft). View Source
• [6] Ab O, Bartle LM, Rui L, et al. Abstract 4576: IMGN853, an anti-Folate Receptor I antibody-maytansinoid conjugate for targeted cancer therapy. Cancer Res. 2011;71(8_Supplement):4576. doi:10.1158/1538-7445.am2011-4576 View Source